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The key evidence comes from a 2022 study published in Phytomedicine that identified Bisandrographolide

A as an active component in Andrographis paniculata that targets CD81 [1].

Aspect Experimental Findings

Binding
Confirmation

Molecular docking and microscale thermophoresis (MST) analyses confirmed

Bisandrographolide A binds to CD81 [1].

Biological
Consequence

Treatment with Bisandrographolide A suppressed CD81 protein and mRNA
expression in human esophageal cancer cells (EC109) [1].

Functional
Outcome

Bisandrographolide A suppressed the motility of EC109 cancer cells, contributing

to the anti-metastatic activity observed in the study [1].

Other Activities The compound is also reported to activate the TRPV4 ion channel (EC50 of 790-

950 nM) and has anti-inflammatory and immunostimulant properties [2] [3] [4].

Detailed Experimental Methodology

The study provided a clear experimental workflow to identify and validate Bisandrographolide A as a

CD81-targeting compound, as illustrated below:
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The core technique used to measure the binding interaction was Microscale Thermophoresis (MST) [1]:

Principle: MST measures the mobility of biomolecules in a microscopic temperature gradient.
Binding events between a target molecule (CD81) and a ligand (Bisandrographolide A) change the

molecule's hydration shell, charge, or size, which alters its mobility and is detected by fluorescence.
Application in the Study: The researchers used this method to quantitatively analyze the interaction

between purified CD81 and the compounds isolated from Andrographis paniculata, leading to the
identification of Bisandrographolide A as a binder.
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Biological Context of CD81

Understanding the role of CD81 helps clarify the significance of this binding.

Function: CD81 is a tetraspanin protein, a structural component of specialized membrane

microdomains that act as platforms for receptor clustering and signaling [5] [6]. It plays a crucial role
in regulating B cell receptor signaling and can control cell adhesion and motility [5] [6].

Role in Disease: CD81 is a known receptor for the Hepatitis C virus (HCV) [7] [5]. Furthermore,
high expression of CD81 and other tetraspanins has been linked to a high risk of metastasis in

cancers like esophageal cancer, which was the focus of the identified study [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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